1-(4-Ethoxyphenyl)-4-{3-[3-(trifluoromethyl)phenyl]-1,2,4-oxadiazol-5-yl}-2-pyrrolidinone

• IUPAC Name: 1-(4-ethoxyphenyl)-4-[3-[3-(trifluoromethyl)phenyl]-1,2,4-oxadiazol-5-yl]pyrrolidin-2-one
• InChI: InChI=1S/C21H18F3N3O3/c1-2-29-17-8-6-16(7-9-17)27-12-14(11-18(27)28)20-25-19(26-30-20)13-4-3-5-15(10-13)21(22,23)24/h3-10,14H,2,11-12H2,1H3
• InChI Key: XPWHBUHKDCECFQ-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)N2CC(CC2=O)C3=NC(=NO3)C4=CC(=CC=C4)C(F)(F)F
• Molecular Formula: C21H18F3N3O3
• Molecular Weight: 417.4 g/mol

Description

This compound is a complex organic molecule that contains several functional groups, including an ethoxyphenyl group, a trifluoromethylphenyl group, an oxadiazolyl group, and a pyrrolidinone group. These groups are common in many pharmaceuticals and agrochemicals.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. It would likely have a complex three-dimensional shape due to the presence of multiple ring structures.

Chemical Reactions Analysis

The reactivity of this compound would depend on its functional groups. For example, the trifluoromethyl group could potentially undergo various reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the trifluoromethyl group could affect its polarity and solubility.

Scientific Research Applications

Photoredox Chemistry and S-Trifluoromethylation

1-(4-Ethoxyphenyl)-4-{3-[3-(trifluoromethyl)phenyl]-1,2,4-oxadiazol-5-yl}-2-pyrrolidinone: (let’s call it Compound A for brevity) has been explored in photoredox chemistry. Specifically, it serves as a trifluoromethyl radical precursor. Here’s how it works:

Applications:
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Crystal Structure and π-π Stacking Interactions

Compound A’s crystal structure reveals interesting features:

• Face-to-Face π-π Stacking : Within the compound, aromatic rings engage in face-to-face π-π stacking interactions. .

Electroluminescence Properties

While not directly related to Compound A, understanding its electroluminescence properties can inform broader research:

• Absorption Spectra : The absorption spectra of similar compounds (e.g., anthracene derivatives) exhibit characteristic ππ* vibronic transitions. .

Mechanism of Action

The mechanism of action would depend on the intended use of the compound. For instance, if it’s a pharmaceutical, it would interact with biological targets in the body.

Safety and Hazards

The safety and hazards associated with this compound would depend on its physical and chemical properties. Proper handling and storage procedures should be followed to minimize risk.

Future Directions

The future research directions for this compound could include exploring its potential uses in various fields, such as pharmaceuticals or agrochemicals, and optimizing its synthesis.